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Compound of Interest

Compound Name: 2-(4-formylphenyl)acetic Acid

Cat. No.: B1312657 Get Quote

2-(4-formylphenyl)acetic acid is a bifunctional aromatic compound that has garnered

significant interest across multiple scientific disciplines. Its structure, featuring both a reactive

aldehyde and a carboxylic acid on a phenylacetic acid scaffold, makes it a highly valuable

intermediate in organic synthesis, medicinal chemistry, and materials science.[1][2] The

aldehyde group serves as a versatile handle for reactions like reductive amination and Wittig

olefination, while the carboxylic acid moiety can be readily converted into esters, amides, and

other derivatives.[1] This dual functionality allows for the strategic construction of complex

molecular architectures, including heterocyclic compounds that form the core of many

biologically active agents.[1][2]

However, the very reactivity that makes this compound a powerful synthetic tool also

necessitates a thorough understanding of its potential hazards. As Senior Application

Scientists, it is our responsibility to not only leverage the utility of such reagents but to do so

with an unwavering commitment to safety. This guide provides a comprehensive framework for

the safe handling, storage, and disposal of 2-(4-formylphenyl)acetic acid, grounded in

established safety protocols and an understanding of its chemical nature. The following

sections are designed to equip researchers, scientists, and drug development professionals

with the knowledge to mitigate risks and ensure a secure laboratory environment.

Section 1: Physicochemical and Reactivity Profile
A foundational understanding of a compound's physical and chemical properties is paramount

to its safe handling. These characteristics dictate storage conditions, appropriate solvents, and
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potential incompatibilities.

Chemical Identity
Property Value Source(s)

CAS Number 34841-47-9 [1][3][4][5][6]

Molecular Formula C₉H₈O₃ [2][3]

Molecular Weight 164.16 g/mol [1][2][3]

IUPAC Name 2-(4-formylphenyl)acetic acid [7]

Synonyms

(4-formylphenyl)acetic acid, p-

formylphenylacetic acid, 4-

Formylbenzeneacetic acid, 4-

(Carboxymethyl)benzaldehyde

[5][7]

Physical Properties
Property Value Source(s)

Appearance Off-white solid [2][4]

Boiling Point 349.2 °C

Flash Point 131 °C

Density ~1.28 g/cm³ (predicted) [2]

pKa 4.06 ± 0.10 (predicted) [2]

Solubility
Soluble in organic solvents like

ethanol and acetonitrile.
[2]

Reactivity and Stability
The chemical nature of 2-(4-formylphenyl)acetic acid is defined by its two functional groups.

The aromatic aldehyde group is susceptible to oxidation, which can convert it to a carboxylic

acid, and can participate in various condensation and nucleophilic addition reactions.[1][8]

Aldehydes, in general, can be highly reactive and may require careful storage to prevent

degradation.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.benchchem.com/product/b1312657
http://angenechemical.com/sds/34841-47-9.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12199394.htm
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f0c1a?context=bbe
https://synthonix.com/51626.html
https://www.smolecule.com/products/s729824
http://angenechemical.com/sds/34841-47-9.pdf
https://www.benchchem.com/product/b1312657
https://www.smolecule.com/products/s729824
http://angenechemical.com/sds/34841-47-9.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11344187
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f0c1a?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/11344187
https://www.smolecule.com/products/s729824
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12199394.htm
https://www.smolecule.com/products/s729824
https://www.smolecule.com/products/s729824
https://www.smolecule.com/products/s729824
https://www.benchchem.com/product/b1312657?utm_src=pdf-body
https://www.benchchem.com/product/b1312657
https://www.chemicalbull.com/blogs/introduction-to-aldehydes-key-aroma-ingredients-for-high-impact-products
https://www.chemicalbull.com/blogs/introduction-to-aldehydes-key-aroma-ingredients-for-high-impact-products
https://allanchem.com/impact-aromatic-aldehydes-fragrance-stability/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The carboxylic acid group exhibits typical acidic reactivity and can be converted to more

reactive intermediates, such as acyl chlorides, for subsequent reactions like amide formation.

[1][2] The compound is generally stable under recommended storage conditions.[10] However,

it is incompatible with strong oxidizing agents, strong bases, and strong reducing agents, which

can react with either or both of the functional groups.[11]

Section 2: Hazard Identification and Toxicology
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-(4-formylphenyl)acetic acid presents several health hazards that require

stringent safety measures.

GHS Classification
Pictogram GHS07 (Exclamation Mark)[5]

Signal Word Warning[3][5][7]

Hazard Statements
H302: Harmful if swallowed.[3][7] H319: Causes

serious eye irritation.[3][7]

Precautionary Statements

P264: Wash skin thoroughly after handling.[12]

P270: Do not eat, drink or smoke when using

this product.[11] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[12] P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell.[11] P305 + P351 + P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[3][12] P337 +

P313: If eye irritation persists: Get medical

advice/attention.[11] P501: Dispose of

contents/container to an approved waste

disposal plant.[12]

Toxicological Profile
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Acute Oral Toxicity: The compound is classified as harmful if swallowed (Acute Toxicity, Oral,

Category 4).[3][7] Ingestion can lead to adverse health effects, and medical attention should

be sought immediately.

Eye Irritation: Direct contact with the eyes will cause serious irritation (Category 2A).[3][7]

This necessitates the mandatory use of appropriate eye protection.

Skin Irritation: While not its primary classification, similar compounds can cause skin

irritation.[12] Prolonged or repeated contact should be avoided.

Respiratory Irritation: As a solid powder, dust formation is possible. Inhaling dust may cause

respiratory tract irritation.[12]

There is limited data on the chronic toxicity, carcinogenicity, or reproductive hazards of this

specific compound. Therefore, it is crucial to handle it with the assumption that it may have

unknown long-term health effects, and to minimize exposure at all times.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls, personal protective

equipment, and strict hygiene practices, is essential for minimizing exposure.

Engineering Controls
Ventilation: All handling of 2-(4-formylphenyl)acetic acid powder should be conducted in a

well-ventilated area.[3]

Fume Hood: A properly functioning chemical fume hood is required for procedures that may

generate dust or aerosols.[3] This provides the primary barrier between the researcher and

the chemical.

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the specific procedures

being performed.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Conforms to NIOSH (US) or

EN 166 (EU) standards.[3]

Protects against dust particles

and potential splashes causing

serious eye irritation.[3]

Skin Protection

Gloves: Chemically resistant

gloves (e.g., nitrile). Gloves

must be inspected before use

and disposed of properly.[3]

Lab Coat: A full-length

laboratory coat.

Prevents skin contact. Proper

glove removal technique is

critical to avoid cross-

contamination.[3]

Respiratory Protection

For nuisance exposures or if

dust is generated, use a P95

(US) or P1 (EU EN 143)

particle respirator.

Required when engineering

controls are insufficient to

maintain exposure below

acceptable levels.[3]

Safe Handling Workflow
The following diagram illustrates the critical safety checkpoints when working with 2-(4-
formylphenyl)acetic acid.
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Caption: Standard workflow for handling 2-(4-formylphenyl)acetic acid.
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Section 4: Handling and Storage Protocols
Adherence to strict handling and storage protocols is critical for maintaining the integrity of the

compound and ensuring laboratory safety.

General Handling Protocol
Preparation: Before handling, ensure all engineering controls are active and all required PPE

is correctly worn.

Transfer: Retrieve the container from its designated storage location. Allow it to equilibrate to

room temperature before opening to prevent moisture condensation.

Weighing: Conduct all weighing and transfer operations within a chemical fume hood to

contain any dust.[3] Use a spatula to carefully transfer the solid, avoiding actions that could

create airborne particles.

Closure: After use, securely close the container, ensuring a tight seal.

Cleanup: Clean any residual powder from the balance and work surfaces. Decontaminate

equipment as necessary.

Return to Storage: Promptly return the container to its proper storage conditions.

Storage Requirements
Proper storage is essential to prevent degradation and hazardous reactions.

Temperature: Store in a cool environment, typically between 2-8°C.[3][5][13]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).[3][5][13] This is

crucial for preventing oxidation of the aldehyde functional group.

Container: Keep in a tightly closed container to prevent moisture ingress and contamination.

[12]

Incompatible Materials: Segregate from strong oxidizing agents, strong bases, and strong

reducing agents.[11]
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Caption: Decision logic for the proper storage of the compound.

Section 5: Emergency and First Aid Procedures
In the event of an accident, a swift and informed response is critical. All personnel must be

familiar with these procedures.

First Aid Measures
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Exposure Route First Aid Action

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[3]

Eye Contact

Immediately rinse cautiously and thoroughly

with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact

lenses, if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

[11]

Skin Contact

Remove contaminated clothing. Wash off with

soap and plenty of water. Consult a physician if

irritation develops or persists.[3]

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Consult a physician.[3][11]

Spill and Fire Response
Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Prevent dust formation.[3] Sweep up the spilled solid carefully.

Collect the material in a suitable, closed container for disposal.[3] Do not let the product

enter drains.[3]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Combustion may produce toxic gases such as carbon monoxide and

carbon dioxide.[14]

Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[3]
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Caption: Emergency flowchart for spill response.
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Section 6: Disposal Considerations
Chemical waste must be managed in a way that ensures the safety of personnel and protects

the environment.

Waste Generation: Minimize waste generation wherever possible.

Containers: Unused product and contaminated materials (e.g., gloves, absorbent paper)

should be collected in a designated, properly labeled, and sealed hazardous waste

container.[15]

Disposal Method: Disposal must be conducted through a licensed hazardous waste disposal

company. Do not dispose of down the drain or in general trash. All local, state, and federal

regulations for hazardous waste disposal must be strictly followed.

Conclusion
2-(4-formylphenyl)acetic acid is an undeniably valuable reagent for chemical innovation. Its

unique bifunctional nature provides a gateway to a vast array of complex molecules. However,

its utility is intrinsically linked to our ability to handle it with the respect its hazardous properties

demand. By integrating the principles outlined in this guide—from understanding its

physicochemical properties and hazards to implementing robust engineering controls,

consistent PPE use, and stringent handling protocols—we can confidently and safely unlock its

synthetic potential. A proactive culture of safety is not a barrier to research but the very

foundation upon which successful and responsible science is built.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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